Cas no 54329-48-5 (2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 54329-48-5
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• MDL: MFCD04114480
• CID: 56574
• PubChem ID: 16243882
• Update Time: 2025-09-25

2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2-Benzyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
• 2-benzyl-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• AB18457
• 2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylicacid
• SCHEMBL8336724
• 54329-48-5
• 2-(phenylmethyl)-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• AB18441
• FT-0716562
• 2-Benzyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid, AldrichCPR
• 690244-86-1
• MFCD04114480
• CS-0341440
• AMY1937
• DTXSID50585594
• AKOS005067174
• A830105

• MDL： MFCD04114480
• Inchi： 1S/C17H17NO2/c19-17(20)16-10-14-8-4-5-9-15(14)12-18(16)11-13-6-2-1-3-7-13/h1-9,16H,10-12H2,(H,19,20)
• InChI Key： XAUPAEYPYJHZCK-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=CC=CC=2CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 267.12600
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.227
• Boiling Point: 438.571°C at 760 mmHg
• Flash Point: 219.04°C
• Refractive Index: 1.627
• PSA: 40.54000
• LogP: 2.63600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines